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This guide provides a comparative analysis of two prominent amphetamine formulations, d-

amphetamine (d-AMPH) and lisdexamfetamine (LDX), in a rodent model relevant to Attention-

Deficit/Hyperactivity Disorder (ADHD). The data presented is intended for researchers,

scientists, and drug development professionals to facilitate an objective comparison of the

behavioral and neurochemical effects of these compounds. The findings are primarily based on

studies utilizing rodent models to investigate ADHD-like symptoms such as hyperactivity and

cognitive dysfunction.

Quantitative Data Summary
The following tables summarize the key quantitative findings from a comparative study

evaluating the effects of d-amphetamine and lisdexamfetamine on locomotor activity and

spatial memory in rats. Doses are presented as the d-amphetamine base equivalent to ensure

accurate comparison.

Table 1: Effect of Amphetamine Formulations on Locomotor Activity
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Treatment Group (Dose in
mg/kg, d-AMPH base)

Total Distance Traveled (in
cm over 180 min)

Statistical Significance (vs.
Control)

Control (Vehicle) ~15,000 N/A

d-Amphetamine (0.5) ~25,000 p = 0.018

d-Amphetamine (1.5) ~35,000 p < 0.001

Lisdexamfetamine (4.5) ~28,000 p = 0.016

Data adapted from a study by Zhang et al. (2022). Lower doses of d-amphetamine (0.5 and 1.5

mg/kg) significantly increased locomotor activity, while lisdexamfetamine showed a significant

increase at a higher dose of 4.5 mg/kg.

Table 2: Effect of Amphetamine Formulations on Spatial Memory (Y-Maze)

Treatment Group (Dose in
mg/kg, d-AMPH base)

Spatial Working Memory
(% Alternation)

Spatial Recognition
Memory (% Discrimination)

Control (Vehicle) ~65% ~50%

d-Amphetamine (0.2 - 13.5) No significant improvement No significant improvement

Lisdexamfetamine (4.5) Significantly improved Significantly improved

Data adapted from a study by Zhang et al. (2022). Lisdexamfetamine (4.5 mg/kg) was effective

in improving both spatial working and recognition memory, whereas d-amphetamine, across a

wide range of doses, failed to show significant improvement in these tasks.

Signaling Pathway and Experimental Workflow
To visualize the underlying mechanisms and experimental design, the following diagrams are

provided.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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